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Compound of Interest

Compound Name: Tedizolid-13C,d3

Cat. No.: B15566777 Get Quote

For researchers and professionals in drug development, the proper disposal of chemical

compounds is a cornerstone of laboratory safety and environmental responsibility. This guide

provides detailed, procedural instructions for the safe handling and disposal of Tedizolid-
13C,d3, a stable isotope-labeled version of the antibiotic Tedizolid.

Tedizolid-13C,d3 is labeled with stable, non-radioactive isotopes (Carbon-13 and Deuterium).

[1][2][3] Consequently, its disposal does not necessitate special precautions for radioactivity.[1]

[2] Instead, it should be managed as a hazardous chemical waste, following the same

protocols as its parent compound, Tedizolid, in compliance with local, state, and federal

regulations.[3][4][5][6]

Key Chemical and Safety Data
Understanding the properties of Tedizolid is crucial for its safe handling and disposal. The

following table summarizes key quantitative data for the parent compound.
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Property Value Reference

Molecular Formula C17H15FN6O3 [7]

Molecular Weight 370.34 g/mol [7]

Melting Point 201 °C / 393.8 °F [7]

Appearance Off-white solid powder [7]

Hazard Statements

Suspected of damaging the

unborn child. May cause

damage to organs through

prolonged or repeated

exposure. Very toxic to aquatic

life with long-lasting effects.

[4][6][8][9]

Disposal Workflow for Tedizolid-13C,d3
The logical flow for the proper disposal of Tedizolid-13C,d3 is illustrated below. This process

ensures that all forms of waste are correctly identified, segregated, and prepared for final

disposal.
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Caption: Logical workflow for the disposal of Tedizolid-13C,d3.
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Detailed Disposal Protocols
The following methodologies provide step-by-step guidance for the key stages of Tedizolid-
13C,d3 disposal.

I. Immediate Safety and Handling
Before beginning any disposal procedures, it is imperative to wear appropriate Personal

Protective Equipment (PPE).[4][5][6][9]

Recommended PPE:

Chemical-resistant gloves

Safety goggles with side-shields

Impervious laboratory coat

Handling: All handling of Tedizolid-13C,d3 should occur in a well-ventilated area, such as a

chemical fume hood, to minimize dust generation and accumulation.[4][5][6] Ensure an

eyewash station and safety shower are readily accessible.

II. Waste Characterization and Segregation
Proper segregation is a critical first step. Tedizolid-13C,d3 waste must be categorized as

hazardous chemical waste and segregated from general and biohazardous waste streams.[10]

DO NOT dispose of Tedizolid-13C,d3 via drain or regular trash.[4][5][10] Flushing antibiotics

down the sink can contribute to the development of antibiotic-resistant bacteria.[11]

Solid Waste: Includes non-sharp items contaminated with Tedizolid-13C,d3, such as gloves,

absorbent paper, empty vials, and contaminated labware (e.g., pipette tips, tubes).

Liquid Waste: Includes stock solutions, experimental media containing the compound, and

solvent rinsate from cleaning contaminated containers.[10]

Sharps Waste: Includes any contaminated items that can puncture the skin, such as

needles, Pasteur pipettes, and scalpel blades.
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III. Waste Collection and Labeling Protocol
Objective: To safely collect and label all forms of Tedizolid-13C,d3 waste.

Materials:

Dedicated, leak-proof hazardous waste containers compatible with the chemicals.

Puncture-resistant sharps container.

"Hazardous Waste" labels.

Procedure:

Container Selection: Use separate, dedicated containers for solid, liquid, and sharps waste.

[2][10] The original container may be suitable if it is in good condition.[10]

Solid Waste Collection:

Place all non-sharp solid waste contaminated with Tedizolid-13C,d3 into a designated,

leak-proof solid chemical waste container.[10]

Liquid Waste Collection:

Collect all liquid waste in a designated, sealed, and compatible liquid chemical waste

container.[12][13]

Triple-rinse any emptied containers with a suitable solvent; this rinsate must be collected

as hazardous chemical waste.[10]

Sharps Waste Collection:

Place all contaminated sharps directly into a designated puncture-resistant sharps

container.[3] Do not recap, bend, or break needles.

Labeling:

Immediately affix a "Hazardous Waste" label to each container.[10][14]
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The label must include the full chemical name ("Tedizolid-13C,d3"), the date waste

accumulation began, the physical state (solid, liquid), and the location of waste generation.

[10]

IV. Spill Cleanup Protocol
In the event of a spill, follow these procedures.

Objective: To safely contain and clean up a Tedizolid-13C,d3 spill.

Procedure:

Evacuate: For large spills, evacuate the immediate area and contact your institution's

Environmental Health and Safety (EHS) department.[13]

Contain: For small spills, contain the spill using an appropriate absorbent material.[13]

Clean: Sweep or vacuum up the spillage and collect it in a suitable, labeled container for

disposal.[4][5] Avoid creating dust.[4][5]

Dispose: Dispose of the contaminated absorbent material and any cleanup materials (e.g.,

gloves) as hazardous solid waste.[13]

V. Storage and Final Disposal
Objective: To ensure the final disposal of Tedizolid-13C,d3 waste is conducted in a compliant

and environmentally responsible manner.

Procedure:

Storage: Store all hazardous waste containers in a designated satellite accumulation area

within the laboratory. Containers must remain closed except when adding waste.[10]

Engage a Licensed Vendor: All chemical waste must be disposed of through a certified

hazardous waste management company.[1][13]

Schedule Pickup: Once a container is full, or in accordance with your institution's policies,

submit a hazardous waste pickup request to your EHS office.[10]
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Documentation: Complete all necessary waste manifest forms as required by your institution

and the disposal vendor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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